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1.0 Introduction

E235 is a versatile, non-alloy structural steel widely used in mechanical and general
engineering applications. For researchers, scientists, and professionals in fields such as drug
development, understanding the structural integrity of equipment—ranging from custom
laboratory apparatus and support structures to bioreactors and centrifuges—is critical for
operational safety and experimental validity. Finite Element Analysis (FEA) is a powerful
computational tool used to simulate how a structure made from a material like E235 will behave
under various physical loads. These protocols provide a foundational guide to the material
properties of E235 steel and the standard procedures for its virtual (FEA) and physical
(mechanical testing) evaluation.

2.0 Material Properties of E235 Steel

The accuracy of any Finite Element Analysis is fundamentally dependent on the precise
definition of the material properties. For a linear static analysis, the key isotropic material
properties of E235 steel are summarized below. The values provided are typical for the
normalized (+N) delivery condition, which is common for this grade.

Table 1: Mechanical and Physical Properties of E235 Steel (+N Condition)
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Property Typical Value Unit Description

Mechanical
Properties

A measure of the

material's stiffness or

Young's Modulus (E) 190 - 210[1] GPa ) )
resistance to elastic
deformation.

The ratio of transverse

Poisson's Ratio (v) 0.29[2] - strain to axial strain

under axial load.

The stress at which
> 235[3][4] MPa the material begins to

deform plastically.

Minimum Yield
Strength (ReH)

The maximum stress
the material can
340 - 480[3][5] MPa withstand while being

stretched before

Ultimate Tensile
Strength (Rm)

necking.
Elongation at Break 25[3][4] o A measure of the
> 0
(A) material's ductility.

Physical Properties

| Density (p) | 7.9[2] | g/cm?3 | Mass per unit volume of the material. |
3.0 Experimental Protocol: Material Property Determination via Tensile Testing

To experimentally verify the mechanical properties used in FEA, a tensile test is the most
common and crucial method in destructive materials testing.[3] The procedure is standardized
by norms such as ISO 6892-1 and ASTM E8.[6][7]

3.1 Objective To determine key mechanical properties of E235 steel, including Yield Strength,
Ultimate Tensile Strength, and Elongation at Break.[3][6]
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3.2 Equipment

Universal Testing Machine (UTM) with a suitable load capacity (e.g., 50 kN to 600 kN)[2].
» High-precision extensometer to measure elongation[2].

o Mechanical or hydraulic grips to securely hold the specimen[8].

» Data acquisition system and software[2].

o Standardized test specimen (e.g., "dog-bone" shape) machined from the E235 material stock
according to standard dimensions (e.g., DIN 50125)[3].

3.3 Methodology

e Specimen Preparation: Machine standardized test specimens from the E235 raw material.
Measure and record the initial cross-sectional area and gauge length of each specimen.

e Machine Setup: Install the appropriate grips and extensometer onto the Universal Testing
Machine.

e Specimen Mounting: Securely clamp the specimen into the top and bottom grips, ensuring
vertical alignment to prevent bending forces[8][9].

o Extensometer Attachment: Attach the extensometer to the specimen's gauge section to
accurately measure strain[8].

o Test Execution:
o Zero the load and extension readings on the data acquisition system[8].

o Initiate the test, applying a uniaxial tensile force at a controlled strain rate as specified by
the standard (e.g., ISO 6892-1 Method A1)[8][10].

o The system will continuously record the applied force and the specimen's elongation until
it fractures[7].

o Data Analysis:
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o The software generates a stress-strain curve from the force-elongation data.

o From this curve, determine the key mechanical properties: Yield Strength (Rp0.2),
Ultimate Tensile Strength (Rm), and Elongation at Break (A)[6][7][10].

Diagram 1: Experimental Workflow for Tensile Testing
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Caption: Diagram 1: Experimental Workflow for Tensile Testing.
4.0 Protocol: Linear Static Finite Element Analysis

This protocol outlines the fundamental workflow for conducting a linear static FEA on an E235
steel structure. This type of analysis is used to determine displacements, stresses, and strains
under static (non-time-varying) loads.

4.1 Pre-Processing: Model Setup This is the first and most critical stage where the physical
problem is translated into a virtual model.[1]

o Geometry: Create or import the 3D CAD model of the structure into the FEA software.
Simplify the geometry by removing non-structural features (e.g., small fillets, logos) that
would unnecessarily increase calculation time.

o Material Definition: Assign the material properties of E235 steel (from Table 1) to the
geometry in the software's material library.

» Meshing: Discretize the continuous CAD model into a finite number of smaller pieces, called
elements, connected at points called nodes.[1] The collection of elements and nodes is the
"mesh." A finer mesh in areas of high stress or complex geometry generally yields more
accurate results but requires more computational resources.

4.2 Solution: Applying Physics and Solving In this stage, the boundary conditions (loads and
constraints) are defined, and the solver computes the mathematical equations.

e Boundary Conditions (Constraints): Define how the structure is supported or fixed in place.
For example, specify surfaces that are bolted down (fixed support) or can slide freely
(frictionless support). These constraints prevent the model from moving freely in space.

o Loads: Apply the forces, pressures, or thermal loads that the structure is expected to
experience in its operational environment. Ensure the magnitude and direction of all loads
are defined correctly.

» Solve: Initiate the FEA solver. The software constructs and solves a large system of
algebraic equations (typically of the form F=kx) to calculate the displacement at each node in
the mesh.[1]
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4.3 Post-Processing: Results Interpretation This final stage involves visualizing and validating
the results of the simulation.

o Deformation Analysis: View the displaced shape of the model to ensure it behaves as
expected under the applied loads. Check the magnitude of maximum deformation.

o Stress and Strain Analysis: Analyze the stress distribution within the component. A common
metric is the Von Mises equivalent stress, which is used to predict yielding of a ductile
material. Compare the maximum Von Mises stress in the model to the material's yield
strength (235 MPa for E235). If the calculated stress exceeds the yield strength, the material
will experience permanent deformation.

» Validation and Refinement: Critically evaluate the results. If stress values are excessively
high at sharp corners, this may be a "singularity” and require mesh refinement or a change in
geometry. The goal is to ensure the simulation provides a realistic prediction of the
structure's real-world behavior.
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Diagram 2: General Workflow for Finite Element Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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